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Compound of Interest

Compound Name: 1-Nitropyrene-D9

Cat. No.: B3169140 Get Quote

An In-depth Technical Guide to 1-Nitropyrene-D9

Introduction
1-Nitropyrene-D9 is the deuterated form of 1-nitropyrene, a nitro-polycyclic aromatic

hydrocarbon (PAH). As a byproduct of incomplete combustion, 1-nitropyrene is notably present

in diesel engine exhaust.[1][2] The deuterated analog, 1-Nitropyrene-D9, serves as a crucial

internal standard for the accurate quantification of 1-nitropyrene in various environmental and

biological samples.[3][4] Its use in analytical chemistry, particularly in mass spectrometry-based

methods, allows for precise measurement by correcting for sample loss during preparation and

analysis. This guide provides a comprehensive overview of the physical and chemical

properties, experimental protocols, and safety information for 1-Nitropyrene-D9, tailored for

researchers and professionals in drug development and environmental science.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 1-Nitropyrene-D9 are summarized

below. These properties are essential for its handling, storage, and application in experimental

settings.
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Property Value Source

CAS Number 93487-20-8 [5]

Unlabeled CAS Number 5522-43-0

Molecular Formula C₁₆D₉NO₂

Molecular Weight 256.30 g/mol

Exact Mass 256.12000

Appearance
Light Yellow to Dark Yellow

Solid

Melting Point 151 - 153°C

Solubility
Chloroform (Slightly), Ethyl

Acetate (Slightly, Sonicated)

Storage Temperature
-20°C Freezer, Under inert

atmosphere

Purity
≥98 atom % D, min 98%

Chemical Purity

Experimental Protocols
Detailed methodologies are critical for the successful application and analysis of 1-
Nitropyrene-D9. The following sections describe key experimental protocols.

Synthesis of 1-Nitropyrene-D9
A facile, one-step synthesis method has been developed for producing high-purity 1-
Nitropyrene-D9. This method is particularly useful for creating internal standards for analytical

measurements.

Methodology:

Starting Materials: The synthesis utilizes commercially available pyrene-d10 and nitric acid-

d1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm93487208
https://www.benchchem.com/product/b3169140?utm_src=pdf-body
https://www.benchchem.com/product/b3169140?utm_src=pdf-body
https://www.benchchem.com/product/b3169140?utm_src=pdf-body
https://www.benchchem.com/product/b3169140?utm_src=pdf-body
https://www.benchchem.com/product/b3169140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3169140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: The nitration of pyrene-d10 is carried out in a single step. While the specific

reaction conditions such as solvent and temperature were not detailed in the abstract, a

general method for nitrating pyrene involves reacting it with a nitrating agent (like nitric acid)

in a suitable solvent such as acetic acid.

Purification: Following the reaction, the product mixture is purified to isolate 1-Nitropyrene-
D9.

Characterization: The final product's identity, isotopic purity, and chemical purity are

confirmed using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance

Liquid Chromatography (HPLC).
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Synthesis of 1-Nitropyrene-D9

Pyrene-d10

One-Step Nitration

Nitric Acid-d1

1-Nitropyrene-D9
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Workflow for 1-Nitropyrene-D9 Analysis (LC-MS/MS)

Sample Preparation

Instrumental Analysis

Environmental Sample
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1-Nitropyrene-D9 (IS)

Ultrasonic Extraction

1st Dimension HPLC
(Isolation)

Online Reduction
(Pt/Rh Catalyst)
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(Separation)

Tandem MS
(Detection)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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